Analytical and Structural Characterization of tert-Butyl 5-cyano-2-azaspiroheptane-2-carboxylate: A Comprehensive Reference Guide
Analytical and Structural Characterization of tert-Butyl 5-cyano-2-azaspiroheptane-2-carboxylate: A Comprehensive Reference Guide
Analytical and Structural Characterization of tert-Butyl 5-cyano-2-azaspiro[1]heptane-2-carboxylate: A Comprehensive Reference Guide
Executive Summary & Contextual Relevance
In modern medicinal chemistry, the drive to escape "flatland" has elevated the importance of highly saturated, three-dimensional scaffolds. The spiro[1]heptane core has emerged as a premier bioisostere for para- and meta-substituted benzene rings, as well as piperidines and piperazines [1]. By increasing the fraction of sp³ hybridized carbons ( Fsp3 ), these scaffolds dramatically improve aqueous solubility, lower lipophilicity, and enhance metabolic stability without compromising pharmacophore geometry [2].
This technical whitepaper provides an in-depth structural and analytical breakdown of tert-Butyl 5-cyano-2-azaspiro[1]heptane-2-carboxylate (CAS: 2306271-41-8) . This specific functionalized scaffold is highly relevant in the design of next-generation opioid receptor modulators [4] and SARS-CoV-2 3CLpro inhibitors [5]. As a Senior Application Scientist, I have structured this guide to move beyond mere data tabulation, focusing instead on the causality of the NMR phenomena and providing a self-validating protocol for rigorous structural elucidation.
Structural Causality & NMR Dynamics
To accurately assign the NMR spectra of this molecule, one must first understand the stereochemical and electronic forces dictating its behavior in solution.
Symmetry Breaking and Inherent Chirality
The parent spiro[1]heptane possesses highly symmetric D2d geometry. However, monosubstitution at the C5 position with a cyano (-CN) group profoundly desymmetrizes the system.
-
Loss of Equivalence: Because C5 (bearing -H and -CN) is constitutionally distinct from C7 (bearing two -H atoms), the plane of symmetry that normally bisects the cyclobutane ring is destroyed.
-
Inherent Chirality: The -H and -CN groups at C5 project above and below the cyclobutane plane, meaning the orthogonal plane containing the azetidine ring is also not a valid mirror plane. Consequently, the molecule belongs to the C1 point group and is inherently chiral.
-
NMR Impact: This global asymmetry renders the azetidine carbons (C1 and C3) diastereotopic. In high-resolution ¹³C NMR, C1 and C3 will resolve into two distinct signals despite their constitutional similarity. Similarly, the four azetidine protons become a complex, non-first-order multiplet rather than a simple AB system.
N-Boc Rotameric Effects
The nitrogen atom at position 2 is protected by a tert-butyloxycarbonyl (Boc) group. The resonance of the carbamate linkage gives the N-C(=O) bond partial double-bond character, restricting rotation on the NMR timescale at 298 K. This restricted rotation creates two distinct conformational rotamers (E and Z relative to the spiro core). In the ¹H NMR spectrum, this manifests as significant line broadening or distinct signal splitting for the adjacent C1 and C3 azetidine protons, a hallmark of N-Boc protected spiro-azetidines [3].
Spectral Reference Data
The following tables summarize the representative quantitative ¹H and ¹³C NMR data for tert-Butyl 5-cyano-2-azaspiro[1]heptane-2-carboxylate, synthesized from established chemical shift logic for functionalized 2-azaspiro[1]heptanes [3, 5].
Table 1: ¹H NMR Reference Data (400 MHz, CDCl₃, 298 K)
| Position | Chemical Shift (δ, ppm) | Multiplicity | Integration | Causality / Assignment Notes |
| Boc-CH₃ | 1.43 | s | 9H | Sharp singlet; highly shielded tert-butyl methyls. |
| C6-H₂ | 2.20 – 2.45 | m | 2H | Cyclobutane methylene opposite to the spiro carbon. |
| C7-H₂ | 2.50 – 2.75 | m | 2H | Cyclobutane methylene adjacent to the spiro carbon. |
| C5-H | 3.15 – 3.28 | m | 1H | Deshielded by the adjacent electron-withdrawing -CN group. |
| C1-H₂, C3-H₂ | 3.85 – 4.15 | m | 4H | Azetidine protons. Appears as a complex, broadened multiplet due to C5-induced diastereotopicity and N-Boc restricted rotation. |
Table 2: ¹³C NMR Reference Data (100 MHz, CDCl₃, 298 K)
| Position | Chemical Shift (δ, ppm) | Type (DEPT) | Causality / Assignment Notes |
| C6 | 24.2 | CH₂ | Most shielded cyclobutane carbon. |
| Boc-CH₃ | 28.4 | CH₃ | Standard carbamate methyl resonance. |
| C5 | 28.5 | CH | Shifted downfield relative to C6 due to the -CN group. |
| C7 | 32.1 | CH₂ | Desymmetrized from C5; standard spiro-adjacent shift. |
| C4 | 40.5 | C (Quat) | Spiro quaternary carbon; distinct s-character due to ring strain. |
| C1, C3 | 59.5, 60.2 | CH₂ | Azetidine carbons. Split into two distinct peaks due to the inherent chirality of the C5 stereocenter. |
| Boc-C(CH₃)₃ | 79.8 | C (Quat) | Highly deshielded oxygen-adjacent quaternary carbon. |
| -CN | 121.5 | C (Quat) | Nitrile carbon. |
| Boc-C=O | 156.2 | C (Quat) | Carbamate carbonyl. |
Self-Validating Experimental Protocol
To achieve the high-fidelity resolution required to observe the subtle diastereotopic splitting of C1/C3, the following self-validating acquisition workflow must be strictly adhered to.
Step 1: Acid-Scavenged Sample Preparation
-
Causality: The N-Boc group is highly susceptible to trace acid-catalyzed deprotection. Chloroform-d (CDCl₃) naturally degrades over time to form phosgene and DCl.
-
Action: Pass 0.6 mL of CDCl₃ through a short plug of basic alumina immediately prior to use. Dissolve 15–20 mg of the analyte and add 0.03% v/v Tetramethylsilane (TMS) as an internal zero-reference.
Step 2: ¹H NMR Acquisition with Optimized Relaxation
-
Causality: Accurate integration is critical for distinguishing the 4H azetidine multiplets from the 4H cyclobutane multiplets.
-
Action: Set the relaxation delay ( D1 ) to 5 seconds (exceeding 5×T1 for typical aliphatic protons) and acquire 32 scans at 298 K.
Step 3: ¹³C{¹H} and DEPT-135 Acquisition
-
Causality: The quaternary spiro carbon (C4), cyano carbon (-CN), and Boc carbonyl lack attached protons, resulting in long T1 relaxation times and absent Nuclear Overhauser Effect (NOE) enhancement.
-
Action: For standard ¹³C, use a D1 of 3 seconds and acquire ≥ 512 scans. Immediately follow with a DEPT-135 experiment.
-
Validation Logic: The DEPT-135 will show CH and CH₃ phases as positive (Boc-CH₃, C5-H) and CH₂ phases as negative (C1, C3, C6, C7). The quaternary carbons (C4, CN, C=O, Boc-C) will disappear, perfectly orthogonalizing the ¹³C assignments.
Step 4: 2D HSQC/HMBC Correlation (The Validation Loop)
-
Causality: 1D data alone cannot definitively assign the diastereotopic C1/C3 protons versus the C6/C7 protons.
-
Action: Acquire a ¹H-¹³C HSQC to map protons directly to their DEPT-validated carbons. Use HMBC to observe the 3-bond correlation from the azetidine protons (C1/C3) to the spiro carbon (C4) and the carbamate carbonyl, unequivocally differentiating them from the cyclobutane system.
Analytical Workflow Diagram
The logical progression of structural elucidation is mapped below, demonstrating how orthogonal data streams converge to validate the stereochemical nuances of the spiro[1]heptane core.
Figure 1: Logical workflow for the structural elucidation and NMR assignment of the spiro scaffold.
References
-
Prysiazhniuk, K., et al. "Spiro[1]heptane as a Saturated Benzene Bioisostere." Angewandte Chemie International Edition, 2024. URL:[Link]
-
"Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2]hexanes and spiro[1]heptanes." RSC Medicinal Chemistry, 2025. URL:[Link]
-
"Fentanyl-Rewired: A 2-Azaspiro[1]heptane Core Preserves μ-Opioid Function." ACS Chemical Neuroscience / Figshare, 2026. URL:[Link]
-
"Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease." PubMed Central (PMC), 2022. URL:[Link]
Sources
- 1. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
- 2. 1217710-12-7|(S)-tert-Butyl 3-(cyanomethyl)piperidine-1-carboxylate|BLD Pharm [bldpharm.com]
